Cas no 1017367-55-3 (2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine
• CAS No: 1017367-55-3
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6205808
• PubChem ID: 24261154
• Update Time: 2025-11-06

2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine
• 2-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]pyrrolidine
• EN300-1844540
• 1017367-55-3

• Inchi： 1S/C13H17NO2/c1-2-11(14-5-1)8-10-3-4-12-13(9-10)16-7-6-15-12/h3-4,9,11,14H,1-2,5-8H2
• InChI Key： IQMSNYOBCGAHQJ-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)CC1CCCN1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine

Recent Advances in the Study of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine (CAS: 1017367-55-3)

The compound 2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine (CAS: 1017367-55-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its benzodioxin and pyrrolidine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a palladium-catalyzed coupling reaction, achieving a 75% yield with high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that 2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine exhibits potent binding affinity for serotonin receptors, specifically the 5-HT2A and 5-HT2C subtypes. In vitro assays demonstrated an IC50 of 12 nM for 5-HT2A, suggesting potential applications in the treatment of neuropsychiatric disorders such as schizophrenia and depression. Additionally, the compound's unique structural features contribute to its selectivity, minimizing off-target effects.

In vivo studies conducted on rodent models have further validated the therapeutic potential of this compound. A 2024 study published in Neuropharmacology reported that administration of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine resulted in significant reductions in anxiety-like behaviors without inducing sedation or motor impairment. These findings highlight its promise as a novel anxiolytic agent with a favorable safety profile.

Despite these promising results, challenges remain in the development of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine as a therapeutic agent. Issues such as metabolic stability and bioavailability need to be addressed through further structural modifications. Recent computational modeling studies have identified potential sites for derivatization to enhance these properties, paving the way for next-generation analogs.

In conclusion, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine (CAS: 1017367-55-3) represents a promising candidate for drug development, with demonstrated efficacy in preclinical models. Ongoing research aims to optimize its pharmacological profile and advance it through the drug development pipeline. The compound's unique structure and biological activity make it a valuable subject for future studies in chemical biology and medicinal chemistry.